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Compound of Interest

Compound Name: 3-Chloro-5-ethoxybenzaldehyde

Cat. No.: B8086495

Get Quote

Executive Summary: Immediate Action Protocol
Do not discard down the drain. 3-Chloro-5-ethoxybenzaldehyde is a halogenated aromatic

compound. Its disposal is strictly regulated due to the stability of the chloro-aromatic ring and

its potential aquatic toxicity.

Parameter Critical Data

CAS Number 70842-33-0 (Verify specific isomer/batch)

Primary Hazard Irritant (Skin/Eye/Respiratory), Aquatic Toxicity

Waste Stream Halogenated Organic Waste (Red Label/Tag)

Incompatibility Strong Oxidizers, Strong Bases

Spill Media Vermiculite, Sand, or Universal Absorbent Pads

Chemical Profile & Hazard Identification
To dispose of a chemical safely, one must understand its reactivity. 3-Chloro-5-
ethoxybenzaldehyde combines an aldehyde functionality with a halogenated ether ring.
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The Halogen Factor (Cl): The presence of chlorine dictates the disposal path. Halogenated

compounds must be segregated from non-halogenated solvents.[1][2][3] If mixed, the entire

volume is classified as halogenated, significantly increasing disposal costs and complicating

incineration (requires higher temperatures to prevent dioxin formation).

The Aldehyde Factor (-CHO): Aldehydes are susceptible to oxidation. Over time, air

exposure can convert this compound into 3-chloro-5-ethoxybenzoic acid. While the acid is

generally stable, the transition indicates the material is reactive.

The Ether Factor (-OEt): While less prone to peroxide formation than di-isopropyl ether,

ethoxy-substituted aromatics can still degrade. Ensure containers are tightly sealed.

GHS Hazard Statements:

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[7][4][5][6][8][9][10]

H335: May cause respiratory irritation.[4][5][6][8][9]

H412: Harmful to aquatic life with long-lasting effects.

Waste Stream Architecture
The following decision logic ensures compliance with RCRA (Resource Conservation and

Recovery Act) standards and minimizes cross-contamination.
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CRITICAL RULE

Waste Generation Source

Physical State?

Solid (Pure Substance) Liquid (Solution/Mother Liquor)

Dissolve in minimal Acetone/DCM

Small Qty (<50g)

STREAM A: Halogenated Organic Waste
(High Temp Incineration)

Large Qty (>50g)
Pack in Solid Waste Drum

Is Solvent Halogenated?

Yes (e.g., DCM, Chloroform) No (e.g., EtOAc, MeOH)

STREAM B: Non-Halogenated Waste
(Fuel Blending)

If solute contains Halogens (Cl, Br, I),
the ENTIRE mixture is Halogenated Waste.

Click to download full resolution via product page

Figure 1: Waste Stream Decision Logic. Note that the presence of the chlorinated solute

overrides the solvent classification.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Surplus
Stock)
Context: You have a bottle of 3-Chloro-5-ethoxybenzaldehyde that is degraded or no longer

needed.

Assessment: Check the quantity.
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< 50g: It is safer to solvate the solid to prevent dust generation during handling at the

waste facility.

> 50g: Dispose of as solid waste in a dedicated wide-mouth jar.

Solvation Method (Small Scale):

Dissolve the solid in a minimal amount of a compatible solvent (Acetone or

Dichloromethane are recommended).

Transfer the solution to the Halogenated Organic Waste carboy.

Triple rinse the original container with the same solvent and add rinsate to the waste

carboy.

Labeling:

Tag the waste container with the full chemical name. Do not use abbreviations/structures.

Check "Halogenated" and "Toxic" on the waste tag.

Scenario B: Reaction Mixtures & Mother Liquors
Context: Post-reaction waste containing the aldehyde dissolved in solvent.

Segregation: Even if your reaction solvent was Ethyl Acetate (non-halogenated), the

presence of 3-Chloro-5-ethoxybenzaldehyde renders the waste Halogenated.

pH Adjustment:

If the reaction involved acidic or basic workups, neutralize the waste to pH 6-8 before

adding it to the solvent drum.

Warning: Do not add acidic waste directly to a waste drum containing cyanides or sulfides

(unlikely here, but standard safety).

Container Choice: High-Density Polyethylene (HDPE) or Glass carboys. Avoid metal cans if

the waste is potentially acidic.
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Scenario C: Contaminated Glassware & Sharps
Glassware: Rinse with acetone. Collect the acetone rinse in the Halogenated Waste stream.

The glass can then be washed normally.

Sharps/Syringes: If a syringe contains residual aldehyde, fully depress the plunger into a

waste wipe. Discard the syringe in a rigid Sharps Container.

Spill Response Workflow
In the event of a benchtop spill, follow this containment logic to prevent laboratory

contamination.

1. Alert & PPE
(Nitrile Gloves, Goggles, Lab Coat)

2. Containment
Circle spill with absorbent socks

3. Absorption
Cover with Vermiculite/Sand

4. Collection
Scoop into sealable bag/jar

5. Decontamination
Scrub surface with soap/water

6. Final Disposal
Label as Hazardous Solid Waste

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Regulatory & Compliance Context
EPA Classification: This compound likely falls under D001 (Ignitable) if in a flammable

solvent. While not explicitly P-listed or U-listed by specific CAS in all jurisdictions, it is

regulated as a "Halogenated Solvent" under RCRA guidelines when in solution.

Destruction Method: The only acceptable industrial destruction method is High-Temperature

Incineration equipped with scrubbers. This ensures the chlorine atoms are captured as HCl

salts rather than released as free chlorine gas or dioxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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